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Introduction

Domiphen bromide (DB), a quaternary ammonium compound with broad-spectrum antimicrobial activity,
is utilized as a preservative in various pharmaceutical formulations including Maalox oral suspension [1].
Effective quantification and stability assessment of DB are crucial for maintaining product quality and
ensuring patient safety. This document provides detailed application notes and protocols for a robust,
stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method, developed

and validated in accordance with International Council for Harmonisation (ICH) guidelines [1].

Materials and Methods

Chemicals and Reagents

¢ Reference Standard: Domiphen bromide (Purity: 99.96%) [1]

¢ Solvents: HPLC-grade acetonitrile, ethanol, and perchloric acid (70%) [1]

e Water: Bidistilled or HPLC-grade water [1]

e Commercial Formulation: Maalox oral suspension (Composition per 5 mL: Aluminum hydroxide 175
mg, Magnesium hydroxide 200 mg, Simethicone 25 mg, Domiphen bromide 0.42 mg, and excipients
including sorbitol and sodium saccharin) [1] [2]
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Instrumentation and Chromatographic Conditions

Table 1: HPLC Instrumentation and Conditions

Parameter Specification
HPLC System Agilent 1260 Infinity 11 [1]
Software OpenLAB CDS ChemStation (C.01.10) [1]

Analytical Column

Mobile Phase

Flow Rate

Injection Volume

Column Temperature

Detection Wavelength

Run Time

Inertsil ODS-3 C18 (250 mm % 4.6 mm, 5 um) [1]

Acetonitrile : 0.0116 M Perchloric acid, pH ~2.0 (70:30, v/v) [1]

2.0 mL/min [1]

20 pL [1]

25 °C [1]

275 nm [1]

6 minutes [1]

Solution Preparation

¢ Diluent: Ethanol and bidistilled water (1:1, v/v) [1]
¢ Stock Standard Solution (1000 pg/mL): Accurately weigh 100 mg of DB reference standard into a
100 mL volumetric flask. Dissolve and dilute to volume with diluent. Sonicate for 5 minutes for

complete dissolution [1].

e Working Standard Solutions: Prepare by serial dilution of the stock solution with diluent to obtain

concentrations within the range of 3—1000 pg/mL for calibration [1].

¢ Sample Solution (Maalox Suspension): Transfer 10 mL of well-mixed Maalox oral suspension into a
20 mL volumetric flask. Dilute to volume with diluent and mix thoroughly. Filter the resulting solution
through a 0.45 um membrane filter prior to injection [1].
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Method Validation Summary

The method was comprehensively validated as per ICH Q2(R2) guidelines [1].

Table 2: Summary of Method Validation Parameters

Validation Parameter

Results

Linearity Range

Correlation Coefficient

(r?)
Limit of Detection (LOD)

Limit of Quantification

(LOQ)
Precision (RSD)
Accuracy (% Recovery)

Robustness

1.132 — 1000 pg/mL [1]

>0.999 [1]

0.373 pg/mL [1]

1.132 pg/mL [1]

Intra-day & Inter-day: < 2% [1]
98.8 —99.76% [1]

Confirmed via DoE; variations in acetonitrile ratio, flow rate, and
temperature had insignificant impact [1]

Stability-Indicating Property and Forced Degradation

Studies

Forced degradation studies were conducted on DB to demonstrate the stability-indicating nature of the

method. The sample was subjected to various stress conditions, and the chromatograms confirmed successful

separation of DB from all degradation products [1].

Table 3: Summary of Forced Degradation Findings
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Stress Condition Details Degradation Observed

Acidic Hydrolysis

18.45% degradation [1]

Basic Hydrolysis

26.72% degradation (highest susceptibility) [1]

Oxidative Stress

15.23% degradation [1]
Thermal Stress Dry, 100°C for 4 days Stable [3]
Photolytic Stress As per ICH guidelines Stable (in solution and solid state) [1]

Neutral Hydrolysis Water, 100°C for 4 days Stable [3]

These findings align with and augment prior research, which also noted DB's stability under thermal and

acidic conditions but susceptibility to base, yielding a brominated by-product [3].

Experimental Protocol for Routine Analysis

Below is the step-by-step workflow for the analysis of Domiphen Bromide in Maalox oral suspension.
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Prepare Mobile Phase
ACN : 0.0116 M HCIOa4 (70:30, v/v)
Filter & Degas

Set HPL.C Parameters Prepare Standard Solutions Prepare Sample Solution
Column: Inertsil ODS-3 C18 p Dilute 10 mL. Maalox to 20 mL
. DB Stock (1000 pg/mL) .
Flow: 2.0 mL/min, A: 275 nm Working Standards (3-1000 pg/mL) with Ethanol:Water (1:1)
Temp: 25°C, Inj: 20 pL, & He Filter through 0.45 pm

Equilibrate System & Inject
Blank, Standards, and Samples

Data Acquisition & Analysis
Peak Area Measurement at ~4.2 min

Construct Calibration Curve
(y =mx + ¢, 12> 0.999)

Calculate DB Content
in Maalox Sample

Click to download full resolution via product page
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Discussion

The developed RP-HPLC method demonstrates several significant advantages for the quality control of DB

in pharmaceutical suspensions like Maalox.

¢ Quality by Design (QbD) Approach: The method was optimized using a 22 full factorial Design of
Experiments (DoE), which systematically evaluated the critical effects of acetonitrile ratio, flow rate,
and column temperature. This establishes a robust design space, ensuring method reliability against
minor operational variations [1].

¢ Green Chemistry Alignment: The method replaces hazardous solvents like chloroform—traditionally
used in compendial methods for QACs—with a safer ethanol-water diluent. Its greenness was
confirmed by multiple assessment tools (NEMI, AGREEprep, MoGAPI), making it an environmentally
responsible choice [1].

¢ Practical Utility and Cost-Effectiveness: The method was successfully applied to a commercial
Maalox suspension with no interference from excipients, proving its practical utility. It offers a cost-
effective alternative to more expensive UPLC or LC-MS techniques, making it highly suitable for
routine quality control laboratories [1].

Conclusion

The detailed RP-HPLC protocol described herein provides a robust, accurate, precise, and stability-
indicating method for the determination of domiphen bromide in Maalox oral suspension. Its validation in
accordance with ICH guidelines, combined with a QbD-based robust design and alignment with green
chemistry principles, makes it an excellent and reliable tool for routine quality control, stability studies, and

regulatory testing in pharmaceutical analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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